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Compound of Interest

Compound Name: 5-Ethylisoxazole

CAS No.: 30842-91-2

Cat. No.: B1628975 Get Quote

Executive Summary: The Stability Profile
5-Ethylisoxazole (Alkylated heterocyclic liquid) is generally stable under ambient conditions

but possesses specific vulnerabilities inherent to the isoxazole ring system. Unlike simple

aromatics like benzene, the isoxazole ring contains a weak N–O bond (bond dissociation

energy ~55 kcal/mol) which is the primary failure point during storage.

Critical Degradation Vectors:

Base-Catalyzed Ring Opening: The C3-proton (if unsubstituted) is acidic (pKa ~20-22).

Strong bases can deprotonate this position, triggering a concerted N–O bond cleavage to

form cyano-ketones.

Photochemical Rearrangement: UV irradiation causes homolytic cleavage of the N–O bond,

leading to irreversible isomerization into oxazoles or azirines.

Oxidative Stress: While the ring is robust, the ethyl side chain can undergo benzylic-type

oxidation under harsh conditions.

Storage Protocol: The "Gold Standard" Workflow
Do not rely on the supplier's shipping packaging for long-term storage. Transfer and stabilize

immediately upon receipt.
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Physical Properties Reference
Property Value (Approx.) Note

State Liquid Colorless to pale yellow oil.

Boiling Point ~140–145°C
Extrapolated from 5-

Methylisoxazole (122°C).

Flash Point ~40–50°C
Flammable. Handle in fume

hood.

Storage Temp 2°C to 8°C
Refrigerator.[1] Freeze (-20°C)

for >6 months storage.

Step-by-Step Storage Workflow

1. Receipt & Inspection
(Check for yellowing)

2. Transfer to Amber Vial
(Borosilicate Glass) If Clear

Distillation/Column

 If Yellow/Brown

3. Inert Gas Overlay
(Argon preferred over N2)

4. Seal
(Teflon-lined cap + Parafilm)

5. Storage
(2-8°C, Dark)

Click to download full resolution via product page

Figure 1: Standard Operating Procedure for receiving and storing labile heterocycles.

Troubleshooting & FAQs
Q1: My sample has turned from colorless to yellow/brown. Is it still
usable?
Diagnosis: This indicates N-O bond cleavage or oxidation polymerization. The "yellow" color

often comes from the formation of conjugated nitriles or diazo-species formed during ring

opening.

Action: Check purity via GC-MS or NMR.

Threshold: If purity is >95%, you can use it for crude reactions. If <95%, re-distill under

reduced pressure.
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Prevention: This usually happens if the bottle was left in direct light or if the cap was not tight

(oxygen ingress).

Q2: Can I store 5-Ethylisoxazole dissolved in solvent?
Answer: Only for short periods (<1 week) and never in nucleophilic or protic solvents (e.g.,

Methanol, Ethanol, Water).

Risk: In protic solvents, trace acid/base can catalyze the addition of the solvent across the

C=N bond or facilitate ring opening.

Recommendation: If you must store a solution, use anhydrous Dichloromethane (DCM) or

Toluene stored over molecular sieves.

Q3: Why is Argon preferred over Nitrogen for the inert overlay?
Technical Insight: 5-Ethylisoxazole is a liquid with significant volatility. Argon is denser than air

and settles on the liquid surface, creating a more effective "blanket" than Nitrogen, which mixes

more easily with air in the headspace. For volatile liquids, this density difference is crucial to

prevent micro-oxidation.

Deep Dive: Degradation Mechanisms
Understanding how the molecule breaks down allows you to prevent it.

Mechanism A: Base-Catalyzed Ring Opening (The "Kemp" Pathway)
The most common degradation route in basic conditions (pH > 8). The base abstracts the

proton at C3 (if unsubstituted), causing the electron density to shift and snap the N-O bond.

Mechanism B: Photochemical Isomerization
Exposure to UV light (even fluorescent lab lights over weeks) excites the molecule, leading to

N-O homolysis. The molecule rearranges into an Azirine intermediate, which then expands into

an Oxazole.[2] This is irreversible.
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Figure 2: The two primary failure modes of the isoxazole ring. Note that the UV pathway leads

to a stable isomer (Oxazole) which has the same mass, making it undetectable by low-res MS,

requiring NMR for detection.

Analytical Validation
To verify the integrity of your stored 5-Ethylisoxazole, use the following parameters.
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Method Key Diagnostic Feature
What to look for
(Degradation)

1H NMR (CDCl3)
Ring proton at C3 (~8.0 - 8.2

ppm)

Disappearance of C3 peak;

appearance of broad alkyl

peaks (polymerization) or

aldehyde peaks (ring opening).

GC-MS Molecular Ion (M+)

Appearance of peak with same

Mass but different retention

time (Oxazole isomer) or M+18

(Hydrolysis).

TLC Silica (Hexane:EtOAc)

Baseline streaking (Polar ring-

opened products) or new spot

with similar Rf (Oxazole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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